![molecular formula C18H15IN2O2 B6105073 3-ethyl-2-[2-(2-hydroxyphenyl)vinyl]-6-iodo-4(3H)-quinazolinone](/img/structure/B6105073.png)
3-ethyl-2-[2-(2-hydroxyphenyl)vinyl]-6-iodo-4(3H)-quinazolinone
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Overview
Description
3-ethyl-2-[2-(2-hydroxyphenyl)vinyl]-6-iodo-4(3H)-quinazolinone is a synthetic compound that has gained attention in the field of medicinal chemistry due to its potential applications in cancer treatment. This compound is also known as EIQA, and it is a member of the quinazolinone family of compounds.
Mechanism of Action
The mechanism of action of EIQA is not fully understood, but it is believed to involve the inhibition of tubulin polymerization, which is essential for cell division. This inhibition leads to cell cycle arrest and ultimately cell death.
Biochemical and Physiological Effects:
EIQA has been shown to induce apoptosis and inhibit cell proliferation in several cancer cell lines. Additionally, EIQA has been shown to inhibit the migration and invasion of cancer cells, which are key steps in metastasis. In vivo studies have also shown that EIQA can inhibit angiogenesis, which is the process of new blood vessel formation that is essential for tumor growth.
Advantages and Limitations for Lab Experiments
One advantage of using EIQA in lab experiments is that it has shown promising results in both in vitro and in vivo studies, indicating its potential as a cancer therapeutic. However, one limitation is that the mechanism of action is not fully understood, which makes it difficult to optimize the compound for maximum efficacy.
Future Directions
Future research on EIQA could focus on elucidating the mechanism of action to optimize its efficacy as a cancer therapeutic. Additionally, studies could investigate the potential use of EIQA in combination with other cancer therapies to enhance its antitumor effects. Finally, further in vivo studies could investigate the pharmacokinetics and toxicity of EIQA to assess its potential as a clinical candidate.
Synthesis Methods
The synthesis of EIQA involves several steps, including the reaction of 2-hydroxyacetophenone with ethyl acetoacetate to form a chalcone intermediate. The chalcone intermediate then undergoes cyclization with guanidine to form the quinazolinone ring system. Finally, the iodination of the quinazolinone ring system produces the final product, 3-ethyl-2-[2-(2-hydroxyphenyl)vinyl]-6-iodo-4(3H)-quinazolinone.
Scientific Research Applications
EIQA has been the subject of several scientific studies due to its potential applications in cancer treatment. In vitro studies have shown that EIQA has antiproliferative effects on several cancer cell lines, including breast cancer, lung cancer, and colon cancer. In vivo studies have also shown that EIQA can inhibit tumor growth in mouse models of breast cancer and lung cancer.
properties
IUPAC Name |
3-ethyl-2-[(E)-2-(2-hydroxyphenyl)ethenyl]-6-iodoquinazolin-4-one |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H15IN2O2/c1-2-21-17(10-7-12-5-3-4-6-16(12)22)20-15-9-8-13(19)11-14(15)18(21)23/h3-11,22H,2H2,1H3/b10-7+ |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OFDCFDNUABJJJT-JXMROGBWSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCN1C(=NC2=C(C1=O)C=C(C=C2)I)C=CC3=CC=CC=C3O |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CCN1C(=NC2=C(C1=O)C=C(C=C2)I)/C=C/C3=CC=CC=C3O |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H15IN2O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
418.2 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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